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Analytical Protocol for 2-Fluoroamphetamine in Urine

This application note details a robust method for the identification and quantification of 2-

Fluoroamphetamine (2-FA) in urine using solid-phase extraction (SPE) followed by Liquid

Chromatography-High Resolution Mass Spectrometry (LC-HRMS). The method is adapted from analytical

procedures used for similar fluoroamphetamines [1].

Materials and Reagents

Certified Reference Standard: (±)-2-Fluoroamphetamine hydrochloride solution, 1.0 mg/mL in
methanol (as free base) [2].

SPE Plate: Supel-Select SCX SPE 96-well Plate, 30 mg/well [1].
LC Column: Ascentis Express HILIC, 2.7 µm, 10 cm × 2.1 mm I.D. [1].

Mobile Phase: 5 mM ammonium formate in acetonitrile:water (90:10, v/v) [1].
Solvents: HPLC or LC-MS grade methanol, acetonitrile, water, and formic acid.

Other Reagents: Ammonium formate (eluent additive) and ammonium hydroxide.

Sample Preparation via Solid-Phase Extraction (SPE)

The following protocol is designed for a 1 mL urine sample [1].
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Conditioning: Condition the SPE sorbent with 1 mL of methanol, followed by 1 mL of 0.1% formic

acid in water.
Loading: Load the 1 mL urine sample onto the conditioned sorbent.

Washing: Wash the sorbent twice with 1 mL of 10% methanol in water, followed by two washes with
1 mL of 1% formic acid in methanol.

Elution: Elute the analyte using 2 mL of 5% ammonium hydroxide in acetonitrile.
Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at room

temperature. Reconstitute the dry residue in 250 µL of acetonitrile for LC-MS analysis.

Instrumental Analysis via LC-HRMS

Injection Volume: 2 µL [1].
Column Temperature: 35 °C [1].

Mobile Phase Flow Rate: 0.4 mL/min [1].
Detection: High-Resolution Mass Spectrometer (e.g., TOF/MS) [1].

The workflow for the entire analytical procedure is summarized below.
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Urine Sample (1 mL)

Solid-Phase Extraction (SPE)

Conditioning:
1. Methanol

2. 0.1% Formic Acid
Load Sample

Washing:
1. 10% MeOH in Water

2. 1% Formic Acid in MeOH

Elution:
5% NH₄OH in ACN

Reconstitution:
Dry and reconstitute

in 250 µL ACN

LC Separation
HILIC Column

HRMS Analysis
(TOF/MS)

Data Analysis &
Identification

Click to download full resolution via product page

Expected Data and Identification

The table below summarizes the key identification parameters for 2-FA based on the described methodology.
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Parameter Description / Value

Chemical Name 1-(2-Fluorophenyl)propan-2-amine [3]

Molecular Formula C₉H₁₂FN [3]

Molar Mass 153.200 g·mol⁻¹ [3]

CAS Number 7001-48-5

Chromatographic Retention
Time

~2.63 minutes (under specified HILIC conditions) [1]

MS Ionization ([M+H]⁺) m/z 154.10 (theoretical for C₉H₁₃FN⁺)

Characteristic MS/MS
Fragments

Includes ions consistent with loss of CHNO and formation of a

fluorotropylium ion (C₇H₆F⁺) [4].

Pharmacological, Toxicological, and Regulatory
Considerations

For research integrity and safety, please note the following:

Pharmacology: 2-FA is presumed to act primarily as a dopamine and norepinephrine releasing
agent, similar to other substituted amphetamines [5] [6].

Toxicity: The long-term health effects and exact toxic dosage of 2-FA are unknown due to a lack of
formal scientific studies [6]. It is considered to have a moderate potential for abuse and addiction [6].

Legal Status: 2-FA is a controlled substance in many jurisdictions, including China and Finland [3]. In
the United States, it may be treated as a Schedule I controlled substance under the Federal Analogue

Act if intended for human consumption [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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